Cas no 2168311-03-1 (Benzo[b]thiophene-3-sulfonamide, 5-chloro-)

• Product Name: Benzo[b]thiophene-3-sulfonamide, 5-chloro-
• CAS No: 2168311-03-1
• MF: C₈H₆ClNO₂S₂
• MW: 247.72173833847
• CID: 5260948
• Update Time: 2025-10-31

Benzo[b]thiophene-3-sulfonamide, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-sulfonamide, 5-chloro-

• Inchi： 1S/C8H6ClNO2S2/c9-5-1-2-7-6(3-5)8(4-13-7)14(10,11)12/h1-4H,(H2,10,11,12)
• InChI Key： YDBKHKLUUXVBPZ-UHFFFAOYSA-N
• SMILES： C12=CC=C(Cl)C=C1C(S(N)(=O)=O)=CS2

Additional information on Benzo[b]thiophene-3-sulfonamide, 5-chloro-

Benzo[b]thiophene-3-sulfonamide, 5-chloro (CAS No. 2168311-03-1): A Comprehensive Overview in Modern Chemical Research

Benzo[b]thiophene-3-sulfonamide, 5-chloro (CAS No. 2168311-03-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzo[b]thiophene scaffold, which is a common motif in many biologically active molecules. The presence of both a sulfonamide group and a chlorine substituent at the 5-position enhances its interactability with biological targets, making it a promising candidate for drug discovery.

The< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro structure combines the aromatic stability of the benzo[b]thiophene ring system with the polar characteristics of the sulfonamide moiety. This dual functionality allows the compound to engage in multiple types of interactions, including hydrogen bonding and hydrophobic interactions, which are crucial for binding to biological targets such as enzymes and receptors. The chlorine substituent at the 5-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro derivative has been studied for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may interfere with key enzymatic processes involved in cancer cell proliferation and survival.

One of the most compelling aspects of< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro is its ability to act as a scaffold for further chemical modifications. Researchers have leveraged this flexibility to design libraries of derivatives with tailored properties. These modifications can enhance pharmacokinetic profiles, improve solubility, and increase target specificity. The< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro scaffold has been particularly useful in developing inhibitors targeting enzymes such as kinases and proteases, which are often overexpressed in diseases like cancer.

The< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro derivative has also been explored in preclinical studies for its potential antimicrobial properties. The sulfonamide group is known to disrupt bacterial cell wall synthesis by inhibiting enzymes like dihydropteroate synthase. The addition of a chlorine substituent at the 5-position may enhance this effect by improving binding affinity to bacterial targets. Preliminary results from laboratory-scale experiments suggest that this compound exhibits promising activity against certain resistant bacterial strains.

In addition to its antimicrobial potential, there is growing interest in< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro for its anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Studies have shown that sulfonamide derivatives can modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro make it a suitable candidate for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzo[b]thiophene ring system followed by sulfonation and chlorination at specific positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups with high precision. These methods not only improve efficiency but also allow for greater control over regioselectivity, which is critical for achieving the desired molecular structure.

The pharmacological evaluation of< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its binding affinity to target proteins using techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies have provided valuable insights into how the compound interacts with biological targets at the molecular level. In vivo studies have further validated these findings by examining pharmacokinetic parameters and evaluating therapeutic efficacy in animal models.

The development of< strong> benzo[b]thiophene-3-sulfonamide, 5-chloro as a therapeutic agent is part of a broader effort to discover novel compounds that can address unmet medical needs. The increasing prevalence of drug-resistant pathogens and chronic diseases underscores the need for innovative approaches in drug discovery. By leveraging structural diversity and computational modeling techniques, researchers aim to identify compounds with unique mechanisms of action that can overcome existing challenges.

In conclusion,< strong> Benzo[b]thiophene-3-sulfonamide, 5-chloro (CAS No. 2168311-03-1) represents a significant advancement in chemical biology research due to its versatile structure and potential therapeutic applications. Its ability to modulate various biological pathways makes it a valuable scaffold for developing new drugs targeting diseases such as cancer and inflammation-related disorders. As research continues to uncover new insights into its mechanisms of action and pharmacological properties,< strong >benzo[b]thiophene-3-sulfonamide,< strong >5-chloroholds promise as a future therapeutic agent with broad clinical implications.